Cas no 13748-90-8 (L-Leucic Acid)
L-Leucic Acid structure
Product Name:L-Leucic Acid
CAS No:13748-90-8
MF:C6H12O3
MW:132.15768
MDL:MFCD00064214
CID:187353
PubChem ID:83697
Update Time:2024-11-02
L-Leucic Acid Chemical and Physical Properties
Names and Identifiers
-
- (S)-2-Hydroxy-4-methylpentanoic acid
- 2-HYDROXY-3-METHYLPENTANOIC ACID
- 2-HYDROXY-3-METHYLVALERIC ACID
- LEUCIC ACID
- L-LEUCIC ACID
- (S)-2-HYDROXY-4-METHYLVALERIC ACID
- (S)-(-)-2-HYDROXYISOCAPROIC ACID
- (s)-pentanoicaci
- L-2-hydroxy-4-methylvaleric acid
- Pentanoic acid, 2-hydroxy-4-methyl-, (2S)-
- (2S)-2-hydroxy-4-methylpentanoic acid
- Hydroxyisocaproic acid
- L-LEUCIC ACID ( AKA ) 2-HYDROXY ISOCAPROIC ACID
- S-2-Hydroxy-4-methylpentanoic acid
- (S)-Leucic acid
- 2-Hydroxy-4-methylvaleric acid, L-2-Hydroxy-4-methylpentanoic acid, L-Leucic acid
- (2S)-2-Hydroxy-4-methylvaleric acid
- (S)-4-Methyl-2-hydroxyvaleric acid
- (S)-(？)-2-Hydroxyisocaproic acid
- L-alpha-Hydroxyisocaproic acid
- L-alpha-Hydroxyisocaproicacid1GR
- L-alpha-Hydroxyisocaproicacid5GR
- L-α-Hydroxyisocaproic acid
- L-HICA
- L-a-Hydroxyisocaproic acid
- S-2-Hydroxy-4-methylvaleric acid
- Hydroxyisocaproate
- (+)-a-Hydroxyisocaproic acid
- Q27104531
- (S)-2-hydroxy-4-methyl-Pentanoic acid
- SCHEMBL361589
- LEUCIC ACID, (+)-
- NS00123325
- J-521650
- CS-0000169
- Z1205493588
- HY-30215
- S-2-Hydroxy-4-methylpentanoate
- (+)-alpha-Hydroxyisocaproic acid
- L-2-Hydroxyisocaproate
- EN300-207344
- L-.alpha.-Hydroxyisocaproic acid
- L-2-Hydroxy-4-methylpentanoic acid
- 6B33FPI2OZ
- (+)-?-HYDROXYISOCAPROATE
- (S)-Leucate
- L-2-Hydroxy-4-methylvalerate
- Pentanoic acid,2-hydroxy-4-methyl-,(2S)-
- (S)-2-hydroxyisocaproic acid
- DS-16256
- MFCD00064214
- L-alpha-Hydroxyisocaproate
- L-a-Hydroxyisocaproate
- (+)-2-hydroxyisocaproic acid
- s6046
- L0026
- NSC 152493
- NSC-152493
- L-Leucate
- UNII-6B33FPI2OZ
- Valeric acid, L-(+)-
- (S)-2-hydroxy-4-methyl-Pentanoate
- CHEBI:44510
- (+)-a-Hydroxyisocaproate
- NSC152493
- (2S)-2-hydroxy-4-methylpentanoate
- (S)-2-Hydroxyisocaproate
- LMFA01050408
- J-007028
- Valeric acid, L-
- (2S)-2-Hydroxy-4-methyl-pentanoic acid
- Leucic acid, L-
- LEUCIC ACID, (S)-
- (+)-alpha-Hydroxyisocaproate
- hydroxy-isocaproic acid
- 2S-hydroxy-4-methyl-pentanoic acid
- DTXSID80884643
- (2S)-2-hydroxy-4methylvaleric acid
- AKOS016843434
- (+)-.ALPHA.-HYDROXYISOCAPROIC ACID
- (S)-(-)-2-Hydroxyisocaproic acid, 98%
- (+)-2-Hydroxyisocaproate
- 13748-90-8
- (S)-2-hydroxy-4-methylpentanoicacid
- L-2-hydroxyisocaproic acid
- EINECS 237-329-6
- F14883
- L-Leucic Acid
-
- MDL： MFCD00064214
- Inchi： InChI=1S/C6H12O3/c1-4(2)3-5(7)6(8)9/h4-5,7H,3H2,1-2H3,(H,8,9)/t5-/m0/s1
- InChI Key： LVRFTAZAXQPQHI-YFKPBYRVSA-N
- SMILES： O=C(O)[C@@H](O)CC(C)C
Computed Properties
- Exact Mass: 132.07900
- Monoisotopic Mass: 132.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 98.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 0.9
- Topological Polar Surface Area: 57.5A^2
Experimental Properties
- Color/Form: Not determined
- Density: 1.097±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 77.0 to 82.0 deg-C
- Boiling Point: 251.3±13.0 ºC (760 Torr),
- Flash Point: 120.1±16.3 ºC,
- Refractive Index: -26 ° (C=2, 1 %NaOH)
- Solubility: Dissolution (82 g/l) (25 º C),
- Water Partition Coefficient: almost transparency
- PSA: 57.53000
- LogP: 0.47800
- Optical Activity: [α]22/D −26.3°, c = 1 in 1 M NaOH
- Solubility: Soluble
L-Leucic Acid Security Information
-
Symbol:
- Prompt：warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Safety Instruction： 24/25
- Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
L-Leucic Acid Customs Data
- HS CODE：2918199090
- Customs Data：
China Customs Code:
2918199090Overview:
HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
L-Leucic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | S161033-100g |
L-Leucic Acid |
13748-90-8 | >98.0% | 100g |
¥614.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | S161033-10g |
L-Leucic Acid |
13748-90-8 | >98.0% | 10g |
¥85.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | S161033-1G |
L-Leucic Acid |
13748-90-8 | >98.0% | 1g |
¥44.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | S161033-25G |
L-Leucic Acid |
13748-90-8 | >98.0% | 25g |
¥166.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | S161033-500g |
L-Leucic Acid |
13748-90-8 | >98.0% | 500g |
¥1888.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | S161033-5G |
L-Leucic Acid |
13748-90-8 | >98.0% | 5g |
¥49.90 | 2023-09-01 | |
| S e l l e c k ZHONG GUO | S6046-25mg |
(S)-Leucic acid |
13748-90-8 | 98.27% | 25mg |
¥794.88 | 2023-09-22 | |
| ChemScence | CS-0000169-100g |
(S)-Leucic acid |
13748-90-8 | ≥98.0% | 100g |
$101.0 | 2022-04-27 | |
| ChemScence | CS-0000169-500g |
(S)-Leucic acid |
13748-90-8 | ≥98.0% | 500g |
$306.0 | 2022-04-27 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S94250-1g |
(S)-Leucic acid |
13748-90-8 | 1g |
¥118.0 | 2021-09-04 |
L-Leucic Acid Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:13748-90-8)L-alpha-羟基异己酸
Order Number:LE26567766
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:56
Price ($):discuss personally
Email:18501500038@163.com
L-Leucic Acid Related Literature
-
Gita Matulevi?iūt?,Neringa Kleizien?,Greta Ra?kauskien?,Vytas Martynaitis,Aurimas Bieliauskas,Urt? ?achlevi?iūt?,Rokas Jankauskas,Martynas R. Bartkus,Frank A. Sl?k,Algirdas ?a?kus RSC Adv. 2023 13 21570
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Kai Chen,Xin Li,Shuo-Qing Zhang,Bing-Feng Shi Chem. Commun. 2016 52 1915
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3. Effect of the 4′-substituted phenylalanine moiety of sansalvamide A peptide on antitumor activityShouxin Liu,Yihua Yang,Cuiran Zhao,Jing Huang,Chunyu Han,Jianrong Han Med. Chem. Commun. 2014 5 463
-
Mehmet Onur Ar?can,Olcay Mert Polym. Chem. 2020 11 4477
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5. Polypeptides. Part XXI. Synthesis of some sequential macromolecular polypeptolides of L-leucine and L-2-hydroxy-4-methylpentanoic acidB. Ridge,H. N. Rydon,C. R. Snell J. Chem. Soc. Perkin Trans. 1 1972 2041
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:13748-90-8)L-alpha-羟基异己酸
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry